![molecular formula C18H22ClN3O4S B2366744 ethyl 1-(4-chlorobenzyl)-3-(piperidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylate CAS No. 1251618-56-0](/img/structure/B2366744.png)
ethyl 1-(4-chlorobenzyl)-3-(piperidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylate
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Description
Ethyl 1-(4-chlorobenzyl)-3-(piperidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylate is a chemical compound that belongs to the class of pyrazole derivatives. It has been widely studied for its potential applications in various scientific research areas, including medicinal chemistry, pharmacology, and biochemistry.
Scientific Research Applications
Synthesis and Chemical Properties
Ethyl 1-(4-chlorobenzyl)-3-(piperidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylate is involved in the synthesis of compounds with potential biological activities. For instance, research by Jeankumar et al. (2013) explored the design and synthesis of thiazole-aminopiperidine hybrid analogues as novel inhibitors of Mycobacterium tuberculosis GyrB, highlighting the importance of such compounds in developing new antituberculosis agents. This study demonstrates the compound's role in creating new molecular architectures with significant biological relevance (Jeankumar et al., 2013).
Potential Applications in Medicinal Chemistry
The synthesis of this compound derivatives has been investigated for various pharmacological applications. A study by Khalid et al. (2016) synthesized N-substituted derivatives of a closely related compound, showing moderate to significant antibacterial activity. This research underscores the compound's utility in generating new antimicrobial agents, showcasing its potential in medicinal chemistry (Khalid et al., 2016).
Role in Organic Synthesis
The compound and its derivatives serve as key intermediates in the synthesis of complex heterocyclic structures. For example, Milosevic et al. (2015) described the microwave-assisted direct amidation of a related ethyl 1-phenyl-5-hydroxy-1H-pyrazole-4-carboxylate, producing carboxamides in good yields. This process illustrates the compound's importance in facilitating efficient and novel synthetic routes in organic chemistry (Milosevic et al., 2015).
properties
IUPAC Name |
ethyl 1-[(4-chlorophenyl)methyl]-3-piperidin-1-ylsulfonylpyrazole-4-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22ClN3O4S/c1-2-26-18(23)16-13-21(12-14-6-8-15(19)9-7-14)20-17(16)27(24,25)22-10-4-3-5-11-22/h6-9,13H,2-5,10-12H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIUJFESELZZDPC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN(N=C1S(=O)(=O)N2CCCCC2)CC3=CC=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22ClN3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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